Cas no 134855-88-2 (4-[(1R)-1-aminoethyl]phenol)

• Product Name: 4-[(1R)-1-aminoethyl]phenol
• CAS No: 134855-88-2
• Molecular Formula: C₈H₁₁NO
• Molecular Weight: 137.179042100906
• MDL: MFCD03844647
• CID: 1243375
• PubChem ID: 14696308

4-[(1R)-1-aminoethyl]phenol Properties

Names and Identifiers

• Phenol, 4-[(1R)-1-aminoethyl]-
• (1R)-4-[1-Aminoethyl]phenol
• (R)-4-(1-AMINOETHYL)PHENOL
• 4-[(1R)-1-Aminoethyl]phenol
• MFCD03844647
• SCHEMBL2037513
• C8H11NO
• 134855-88-2
• CS-0321007
• DTXSID001310593
• EN300-378674
• CDQPLIAKRDYOCB-ZCFIWIBFSA-N
• (R)-4-Hydroxy-alpha-methylbenzylamine
• AKOS012672698
• Y10878
• (R)-alpha-methyl-p-hydroxybenzylamine
• A1-52911
• (R)-4-(1-Aminoethyl)phenol (S)-hydroxybutanedioate salt

• MDL： MFCD03844647
• InChIKey： CDQPLIAKRDYOCB-ZCFIWIBFSA-N
• Inchi： InChI=1S/C8H11NO/c1-6(9)7-2-4-8(10)5-3-7/h2-6,10H,9H2,1H3/t6-/m1/s1
• SMILES： C[C@H](C1=CC=C(C=C1)O)N

Computed Properties

• Exact Mass: 137.084063974g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 137.084063974g/mol
• Heavy Atom Count: 10
• Complexity: 97.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids